Cas no 1261746-74-0 (2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile)

• Product Name: 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile
• CAS No: 1261746-74-0
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4986969
• Update Time: 2025-10-29

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)20-13-4-2-1-3-11(13)12-6-5-10(7-8-18)9-19-12/h1-6,9H,7H2
• InChI Key： AHIORCGFBGLVAF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC(CC#N)=CN=1)(F)F

Computed Properties

• Exact Mass: 278.067
• Monoisotopic Mass: 278.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile

Comprehensive Overview of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261746-74-0)

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261746-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and pyridine functional groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, combining a phenyl ring with a pyridine backbone and a nitrile group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active agents. The trifluoromethoxy group is known to improve lipophilicity, a critical factor in drug development, making this compound a hotspot in medicinal chemistry.

The synthesis of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile involves multi-step organic reactions, including cross-coupling and cyanation processes. Its CAS No. 1261746-74-0 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s nitrile functionality also opens doors for further derivatization, enabling the creation of heterocyclic scaffolds with diverse biological activities.

From an industrial perspective, 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile is valued for its potential in crop protection formulations. The trifluoromethoxy moiety is often associated with pesticidal properties, aligning with the growing need for sustainable agrochemicals. This aligns with global trends toward green chemistry and reduced environmental impact, making it a topic of interest in agricultural research.

In the context of material science, this compound’s aromatic and electron-deficient pyridine ring contributes to its utility in organic electronics. Its incorporation into polymers or small-molecule semiconductors could enhance charge transport properties, a key focus in optoelectronic device development. Searches for CAS No. 1261746-74-0 often correlate with queries about advanced materials and molecular engineering.

Safety and handling of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. The compound’s stability under various conditions makes it suitable for long-term storage, a frequently asked question among researchers.

In summary, 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261746-74-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups position it as a valuable asset in modern chemical research and industrial innovation.